Cas no 1822596-29-1 (Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate)

• Product Name: Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate
• CAS No: 1822596-29-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6106316
• PubChem ID: 165890061
• Update Time: 2025-06-11

Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7896449
• 1822596-29-1
• ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate
• Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate

• Inchi： 1S/C8H15NO3/c1-2-12-7(11)8(6-10)4-3-5-9-8/h9-10H,2-6H2,1H3
• InChI Key： VQABHMWQEPRUMC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CO)CCCN1)=O

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.6Ų

Additional information on Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate

Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate (CAS No. 1822596-29-1): A Comprehensive Overview

Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate (CAS No. 1822596-29-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate.

The molecular formula of Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate is C₈H₁₅NO₃, and it has a molecular weight of approximately 173.19 g/mol. The compound features a pyrrolidine ring with a hydroxymethyl group and an ethyl ester moiety, which contribute to its distinct chemical and biological properties. The presence of these functional groups allows for a wide range of chemical reactions and interactions, making it a valuable building block in organic synthesis.

One of the key aspects of Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate is its synthetic accessibility. Various methods have been developed to synthesize this compound, including catalytic hydrogenation, asymmetric synthesis, and organocatalytic approaches. For instance, a recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method using a chiral catalyst, which yielded high enantiomeric purity and excellent yields. This method not only simplifies the synthetic route but also enhances the scalability for industrial applications.

In the realm of medicinal chemistry, Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate has shown promise as a precursor for the development of bioactive molecules. Its structural flexibility and functional group diversity make it an ideal candidate for drug discovery programs. Recent research has explored its potential as a scaffold for designing inhibitors of various enzymes and receptors. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate exhibited potent inhibitory activity against protein kinases, which are implicated in several diseases such as cancer and neurodegenerative disorders.

The biological activity of Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate has also been investigated in preclinical studies. In vitro assays have shown that certain derivatives of this compound possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, preliminary studies in animal models have indicated that these derivatives can effectively reduce inflammation and improve disease outcomes in conditions such as arthritis and inflammatory bowel disease.

Beyond its medicinal applications, Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate has found utility in other areas of chemical research. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry and materials science. For instance, researchers have utilized this compound to synthesize metal-organic frameworks (MOFs) with tunable properties for applications in gas storage and separation. The unique structural features of Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate enable the formation of robust coordination bonds, which enhance the stability and functionality of these materials.

In conclusion, Ethyl 2-(hydroxymethyl)pyrrolidine-2-carboxylate (CAS No. 1822596-29-1) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique chemical structure, synthetic accessibility, and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and properties, the importance of this compound in advancing scientific knowledge and technological innovation is likely to grow.